Cas no 303144-54-9 (2-(5-Benzoyl-2-thienyl)acetonitrile)

• Product Name: 2-(5-Benzoyl-2-thienyl)acetonitrile
• CAS No: 303144-54-9
• MDL: MFCD00664552
• CID: 4644428
• Update Time: 2025-08-05

2-(5-Benzoyl-2-thienyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-BENZOYL-2-THIENYL)ACETONITRILE
• 2-Thiopheneacetonitrile, 5-benzoyl-
• 2-(5-Benzoyl-2-thienyl)acetonitrile

• MDL： MFCD00664552

Experimental Properties

• Melting Point: 122-124°C

2-(5-Benzoyl-2-thienyl)acetonitrile Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(5-Benzoyl-2-thienyl)acetonitrile

Introduction to 2-(5-Benzoyl-2-thienyl)acetonitrile (CAS No. 303144-54-9)

2-(5-Benzoyl-2-thienyl)acetonitrile, with the chemical identifier CAS No. 303144-54-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core conjugated with a benzoyl group and an acetonitrile moiety. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(5-Benzoyl-2-thienyl)acetonitrile consists of a thiophene ring at the 2-position, which is substituted with a benzoyl group at the 5-position, and an acetonitrile functional group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets, which is crucial for designing effective pharmacological compounds.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The benzoyl group in 2-(5-Benzoyl-2-thienyl)acetonitrile enhances its reactivity and stability, making it an ideal candidate for further functionalization. This compound has been explored in several synthetic pathways that aim to develop new drug candidates with improved efficacy and reduced side effects.

One of the most compelling aspects of 2-(5-Benzoyl-2-thienyl)acetonitrile is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to create derivatives that exhibit enhanced biological activity. For instance, studies have shown that modifications at the benzoyl and thiophene positions can significantly alter the pharmacokinetic properties of the resulting compounds. This flexibility makes CAS No. 303144-54-9 a valuable asset in medicinal chemistry research.

The acetonitrile moiety in 2-(5-Benzoyl-2-thienyl)acetonitrile also plays a critical role in its chemical behavior. Acetonitriles are well-known for their ability to participate in various organic reactions, including nucleophilic additions and condensation reactions. These properties allow for further derivatization of the compound, enabling the synthesis of diverse pharmacological entities. The combination of these structural features makes CAS No. 303144-54-9 a promising candidate for drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(5-Benzoyl-2-thienyl)acetonitrile's reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets, helping researchers design more effective derivatives. These computational approaches have been instrumental in identifying novel lead compounds that could undergo further optimization.

The pharmaceutical industry has been particularly interested in thiophene-based compounds due to their potential therapeutic benefits. CAS No. 303144-54-9 has been investigated as a component in various drug candidates targeting different diseases. For example, researchers have explored its use in developing antiviral agents that target RNA-dependent RNA polymerases, which are crucial enzymes in viral replication cycles. The benzoyl group's ability to form hydrogen bonds with biological targets has been particularly advantageous in designing such agents.

In addition to its pharmaceutical applications, 2-(5-Benzoyl-2-thienyl)acetonitrile has shown promise in materials science research. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The unique structure of CAS No. 303144-54-9 could potentially be exploited to develop new materials with enhanced performance characteristics.

The synthesis of CAS No. 303144-54-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. These improvements have opened up new avenues for research and development, allowing scientists to explore its full potential.

The safety profile of 2-(5-Benzoyl-2-thienyl)acetonitrile is another important consideration in its application as a chemical intermediate. While it does not pose significant health risks under normal handling conditions, appropriate safety measures should always be followed when working with any chemical substance. Proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) are essential to ensure safe handling.

In conclusion,CAS No. 303144-54-9, or 2-(5-Benzoyl-2-thienyl)acetonitrile, is a multifunctional compound with significant potential in pharmaceutical and materials science research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials alike. As research continues to uncover new applications for this compound,CAS No. 303144-54-9 is poised to play an increasingly important role in future scientific advancements.